[Benzylsulfonyl(phenyl)methyl]sulfonylmethylbenzene

• CAS No.: 62970-87-0
• Molecular Formula: C21H20O4S2
• Molecular Weight: 400.5 g/mol
• IUPAC Name: [benzylsulfonyl(phenyl)methyl]sulfonylmethylbenzene
• InChI: InChI=1S/C21H20O4S2/c22-26(23,16-18-10-4-1-5-11-18)21(20-14-8-3-9-15-20)27(24,25)17-19-12-6-2-7-13-19/h1-15,21H,16-17H2
• InChI Key: PMCAJTINMMQTAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)C(C2=CC=CC=C2)S(=O)(=O)CC3=CC=CC=C3

Description

[Benzylsulfonyl(phenyl)methyl]sulfonylmethylbenzene is a chemical compound with the molecular formula C21H20O4S2 and a molecular weight of 400.51100 g/mol . This compound is known for its unique structure, which includes two sulfonyl groups attached to a benzyl and phenyl group. It is primarily used in industrial applications and scientific research due to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [benzylsulfonyl(phenyl)methyl]sulfonylmethylbenzene typically involves the reaction of benzylsulfonyl chloride with phenylmethylsulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to prevent side reactions . The product is then purified using column chromatography to obtain the desired compound in high yield.

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale reactions using automated reactors. The process includes the careful control of reaction parameters such as temperature, pressure, and reactant concentrations to ensure consistent product quality. The final product is typically purified using crystallization or distillation techniques .

Chemical Reactions Analysis

Types of Reactions

[Benzylsulfonyl(phenyl)methyl]sulfonylmethylbenzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to convert the sulfonyl groups to sulfides.

Substitution: Nucleophilic substitution reactions can occur at the benzyl or phenyl positions using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in tert-butanol.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Sulfide derivatives.

Substitution: Various substituted benzyl or phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

[Benzylsulfonyl(phenyl)methyl]sulfonylmethylbenzene has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [benzylsulfonyl(phenyl)methyl]sulfonylmethylbenzene involves its interaction with specific molecular targets. The sulfonyl groups can form strong interactions with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. This compound may also interfere with cellular signaling pathways by modifying key proteins involved in signal transduction .

Comparison with Similar Compounds

Similar Compounds

Benzylsulfonylbenzene: Lacks the additional sulfonylmethyl group, making it less reactive.

Phenylsulfonylmethylbenzene: Similar structure but with only one sulfonyl group, resulting in different chemical properties.

Dibenzylsulfone: Contains two benzyl groups attached to a sulfone, differing in reactivity and applications.

Uniqueness

[Benzylsulfonyl(phenyl)methyl]sulfonylmethylbenzene is unique due to its dual sulfonyl groups, which enhance its reactivity and make it a versatile reagent in organic synthesis.